Cas no 54767-64-5 (1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol)
![1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol structure](https://www.kuujia.com/scimg/cas/54767-64-5x500.png)
54767-64-5 structure
Product name:1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol
1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol
- Benzenemethanol, 4-((2-methylpropyl)thio)-alpha-(1-(octylamino)ethyl)-
- 1-[4-(2-methylpropylsulfanyl)phenyl]-2-(octylamino)propan-1-ol
- SCHEMBL11455435
- DTXSID20970094
- 54767-64-5
-
- Inchi: InChI=1S/C21H37NOS/c1-5-6-7-8-9-10-15-22-18(4)21(23)19-11-13-20(14-12-19)24-16-17(2)3/h11-14,17-18,21-23H,5-10,15-16H2,1-4H3
- InChI Key: QTLNBXSWZYCLTF-UHFFFAOYSA-N
- SMILES: CCCCCCCCNC(C)C(C1=CC=C(C=C1)SCC(C)C)O
Computed Properties
- Exact Mass: 351.25981
- Monoisotopic Mass: 351.25958598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 13
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 32.26
1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol Related Literature
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Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
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Eun Ji Park,Jong Ki Sim,Myung-Geun Jeong,Hyun Ook Seo,Young Dok Kim RSC Adv., 2013,3, 12571-12576
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
54767-64-5 (1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol) Related Products
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